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cellular imaging
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Compound of Interest

Compound Name: C24H25CIFN302

Cat. No.: B12615158

Application Notes and Protocols for LysoFluor-G6

Product Name: LysoFluor-G6
Chemical Formula: C24H25CIFN302

Introduction LysoFluor-G6 is a novel fluorescent probe designed for the selective labeling and
imaging of lysosomes in living cells. Its unique chemical structure provides high photostability
and a significant fluorescence enhancement upon accumulation in the acidic environment of
lysosomes. This allows for long-term, real-time imaging of lysosomal dynamics and function
with minimal cytotoxicity. These characteristics make LysoFluor-G6 an ideal tool for
researchers in cell biology, drug discovery, and biomedical research studying lysosomal
storage disorders, autophagy, and other cellular processes involving this critical organelle.

Data Presentation

Table 1: Photophysical Properties of LysoFluor-G6
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Property Value
Molecular Weight 457.93 g/mol
Excitation Maximum (Aex) 492 nm
Emission Maximum (Aem) 515 nm

Molar Extinction Coefficient

~85,000 M~icm~1

Quantum Yield

> 0.85 (in acidic vesicles)

Recommended Laser Line 488 nm
Recommended Emission Filter 500 - 550 nm
Solvent DMSO

Table 2: Recommended Staining Parameters

Recommended . ) Incubation
Cell Type . Incubation Time

Concentration Temperature
Adherent Mammalian

50 - 200 nM 15 - 60 minutes 37°C
Cells
Suspension )

50 - 200 nM 15 - 60 minutes 37°C

Mammalian Cells

Experimental Protocols

Protocol 1: Staining of Live Adherent Cells

Materials:

e LysoFluor-G6 (1 mM stock solution in DMSO)

 Live cell imaging medium (e.g., DMEM, phenol red-free)

¢ Phosphate-buffered saline (PBS), pH 7.4
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e Cells cultured on glass-bottom dishes or coverslips
¢ Incubator (37°C, 5% CO2)

o Fluorescence microscope with appropriate filters
Procedure:

o Cell Preparation: Culture adherent cells on a glass-bottom dish or coverslip to the desired
confluency (typically 60-80%).

e Preparation of Staining Solution:
o Thaw the 1 mM LysoFluor-G6 stock solution at room temperature.

o Prepare a fresh working solution by diluting the stock solution in pre-warmed (37°C) live
cell imaging medium to a final concentration of 50-200 nM.

e Cell Staining:

Remove the culture medium from the cells.

[¢]

[e]

Wash the cells once with pre-warmed PBS.

o

Add the LysoFluor-G6 staining solution to the cells.

Incubate the cells for 15-60 minutes at 37°C in a 5% CO2 incubator.

[¢]

e Washing:

o Remove the staining solution.

o Wash the cells two to three times with pre-warmed live cell imaging medium.
e Imaging:

o Add fresh pre-warmed live cell imaging medium to the cells.
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o Image the cells using a fluorescence microscope equipped with a filter set appropriate for
green fluorescence (e.g., excitation at 488 nm, emission at 500-550 nm).

Protocol 2: Staining of Live Suspension Cells

Materials:

LysoFluor-G6 (1 mM stock solution in DMSO)
e Live cell imaging medium

o Phosphate-buffered saline (PBS), pH 7.4

e Suspension cells in culture

e Centrifuge

¢ Incubator (37°C, 5% CO2)

Fluorescence microscope or flow cytometer
Procedure:

o Cell Preparation: Centrifuge the cell suspension to pellet the cells (e.g., 300 x g for 5
minutes).

e Preparation of Staining Solution: Prepare a working solution of LysoFluor-G6 as described in
Protocol 1.

e Cell Staining:
o Resuspend the cell pellet in the LysoFluor-G6 staining solution.
o Incubate for 15-60 minutes at 37°C.

e Washing:

o Centrifuge the stained cell suspension to pellet the cells.
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o Resuspend the cell pellet in fresh, pre-warmed imaging medium.
o Repeat the centrifugation and resuspension step twice more.

e Imaging:
o Resuspend the final cell pellet in fresh imaging medium.

o The cells can be transferred to a glass-bottom dish for imaging or analyzed by flow
cytometry.

Visualizations
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Experimental Workflow for Live Cell Imaging with LysoFluor-G6
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Caption: Workflow for staining and imaging live cells with LysoFluor-G6.
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Hypothetical Application: Monitoring Drug-Induced Lysosomal Destabilization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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